1-[(4-Fluorophenyl)methyl]-3-(2-methylpyridin-4-yl)urea

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-(2-methylpyridin-4-yl)urea
• InChI: InChI=1S/C14H14FN3O/c1-10-8-13(6-7-16-10)18-14(19)17-9-11-2-4-12(15)5-3-11/h2-8H,9H2,1H3,(H2,16,17,18,19)
• InChI Key: VMBYZBLSMJKNPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)NC(=O)NCC2=CC=C(C=C2)F
• Molecular Formula: C14H14FN3O
• Molecular Weight: 259.28 g/mol

Description

1-[(4-Fluorophenyl)methyl]-3-(2-methylpyridin-4-yl)urea is a chemical compound that has been studied for its potential use in scientific research. It is also known by its chemical formula, FMMA. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been studied.

Mechanism of Action

FMMA is believed to act as a modulator of certain ion channels in the brain, including the voltage-gated sodium channel Nav1.7 and the transient receptor potential vanilloid 1 (TRPV1) channel. These channels play a role in the transmission of pain signals and the regulation of neuronal activity.
Biochemical and Physiological Effects
Studies have shown that FMMA can reduce the activity of Nav1.7 and TRPV1 channels, which could lead to a reduction in pain transmission and neuronal activity. It has also been shown to have an effect on the release of certain neurotransmitters, including glutamate and GABA, which could have implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

FMMA has several advantages for use in lab experiments, including its high potency and selectivity for certain ion channels. However, it also has limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on FMMA, including further studies on its mechanism of action and potential therapeutic applications in the treatment of neurological disorders. Additionally, there is a need for further research on the safety and toxicity of this compound, as well as its potential for drug development. Finally, the development of new synthesis methods for FMMA could lead to improvements in its yield and purity.

Synthesis Methods

The synthesis of FMMA has been achieved using various methods, including the reaction of 4-fluorobenzylamine with 4-acetyl-2-methylpyridine, followed by the reaction with urea. Another method involves the reaction of 4-fluorobenzyl isocyanate with 4-acetyl-2-methylpyridine. These methods have been optimized to produce high yields of FMMA.

Scientific Research Applications

FMMA has been studied for its potential use in scientific research, particularly in the field of neuroscience. It is believed to have an effect on the activity of certain ion channels in the brain, which could have implications for the treatment of neurological disorders such as epilepsy and chronic pain.